Cas no 2172203-81-3 (7-bromo-3-(methylsulfanyl)methylquinoline-4-carboxylic acid)

• Product Name: 7-bromo-3-(methylsulfanyl)methylquinoline-4-carboxylic acid
• CAS No: 2172203-81-3
• MF: C₁₂H₁₀BrNO₂S
• MW: 312.182301044464
• CID: 5853984
• PubChem ID: 165957529
• Update Time: 2025-06-08

7-bromo-3-(methylsulfanyl)methylquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-bromo-3-(methylsulfanyl)methylquinoline-4-carboxylic acid
• 2172203-81-3
• 7-bromo-3-[(methylsulfanyl)methyl]quinoline-4-carboxylic acid
• EN300-1581917

• Inchi： 1S/C12H10BrNO2S/c1-17-6-7-5-14-10-4-8(13)2-3-9(10)11(7)12(15)16/h2-5H,6H2,1H3,(H,15,16)
• InChI Key： NRCVEZZGIQJLSS-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(C=1)=NC=C(CSC)C=2C(=O)O

Computed Properties

• Exact Mass: 310.96156g/mol
• Monoisotopic Mass: 310.96156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 75.5Ų

Additional information on 7-bromo-3-(methylsulfanyl)methylquinoline-4-carboxylic acid

Professional Introduction to 7-bromo-3-(methylsulfanyl)methylquinoline-4-carboxylic acid (CAS No. 2172203-81-3)

7-bromo-3-(methylsulfanyl)methylquinoline-4-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2172203-81-3, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the quinoline family, a class of molecules known for their broad spectrum of biological activities and utility in drug development. The presence of both bromine and methylsulfanyl substituents in its structure imparts unique chemical properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for further pharmacological exploration.

The structural framework of 7-bromo-3-(methylsulfanyl)methylquinoline-4-carboxylic acid consists of a quinoline core, which is a fused bicyclic system comprising a benzene ring and a pyridine ring. The bromine atom at the 7-position and the methylsulfanyl group at the 3-position are key functional elements that influence its reactivity and biological interactions. The carboxylic acid moiety at the 4-position further enhances its potential as a building block for more complex molecules, particularly in the synthesis of protease inhibitors, kinase inhibitors, and other therapeutic agents.

In recent years, quinoline derivatives have been extensively studied for their antimicrobial, antimalarial, anti-inflammatory, and anticancer properties. The specific substitution pattern of 7-bromo-3-(methylsulfanyl)methylquinoline-4-carboxylic acid makes it an intriguing candidate for modulating biological pathways associated with these diseases. For instance, quinoline-based compounds have shown promise in inhibiting enzymes such as topoisomerases and kinases, which are critical targets in cancer therapy. The bromine substituent can serve as a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of more elaborate molecular architectures.

Moreover, the methylsulfanyl group introduces a polar nature to the molecule, which can enhance its solubility in both aqueous and organic solvents. This property is particularly advantageous in drug design, as it allows for better bioavailability and interaction with biological targets. Recent studies have highlighted the role of sulfur-containing heterocycles in medicinal chemistry due to their ability to engage with biological systems through multiple interaction modes, including hydrogen bonding and hydrophobic interactions.

The synthesis of 7-bromo-3-(methylsulfanyl)methylquinoline-4-carboxylic acid typically involves multi-step organic transformations starting from readily available quinoline precursors. Key synthetic strategies include halogenation at the 7-position using brominating agents such as N-bromosuccinimide (NBS), followed by nucleophilic substitution or metal-catalyzed coupling reactions to introduce the methylsulfanyl group. The final step often involves carboxylation at the 4-position, which can be achieved through oxidation or carboxylation reactions using reagents like potassium carbonate or carbon dioxide under specific conditions.

From a pharmaceutical perspective, 7-bromo-3-(methylsulfanyl)methylquinoline-4-carboxylic acid represents an important scaffold for drug discovery programs. Its structural features allow for modifications that can fine-tune its pharmacokinetic properties, such as metabolic stability, binding affinity, and selectivity. Computational modeling and high-throughput screening (HTS) techniques are commonly employed to identify derivatives with enhanced biological activity. Preliminary computational studies suggest that this compound may interact with target proteins through hydrophobic pockets and polar residues, making it a promising lead for further optimization.

One of the most exciting aspects of quinoline derivatives is their versatility in medicinal chemistry. Researchers have demonstrated that subtle changes in the substitution pattern can significantly alter the biological profile of these compounds. For example, analogs with different halogen substituents or sulfur-containing groups have shown distinct activities against various pathogens and diseases. This underscores the importance of 7-bromo-3-(methylsulfanyl)methylquinoline-4-carboxylic acid as a starting point for developing novel therapeutic agents.

The role of computational chemistry in designing effective drug candidates cannot be overstated. Advanced algorithms and machine learning models are now routinely used to predict the binding affinity of small molecules to biological targets. These tools have helped identify key structural features that contribute to potency and selectivity. In the case of 7-bromo-3-(methylsulfanyl)methylquinoline-4-carboxylic acid, computational studies indicate that its bromine and methylsulfanyl groups are critical for optimal binding to target proteins. This information guides synthetic efforts toward producing derivatives with improved pharmacological properties.

Experimental validation of computational predictions is essential for advancing drug discovery projects. Initial laboratory tests on 7-bromo-3-(methylsulfanyl)methylquinoline-4-carboxylic acid have shown promising results in vitro, particularly when tested against enzymes implicated in cancer progression. These findings align well with theoretical models suggesting its potential as an inhibitor of key signaling pathways involved in tumor growth and metastasis. Further preclinical studies are warranted to assess its efficacy and safety profile before considering clinical trials.

The development of new drugs is a complex process that requires collaboration across multiple disciplines, including organic chemistry, medicinal chemistry, biochemistry, and pharmacology. The synthesis and characterization of 7-bromo-3-(methylsulfanyl)methylquinoline-4-carboxylic acid exemplify how interdisciplinary approaches can lead to innovative solutions in drug discovery. By leveraging cutting-edge synthetic methods alongside state-of-the-art computational tools, researchers can accelerate the identification of promising candidates for therapeutic development.

In conclusion,7-bromo-3-(methylsulfanyl)methylquinoline-4-carboxylic acid (CAS No. 2172203-81-3) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique substitution pattern makes it a versatile intermediate for synthesizing more complex molecules with therapeutic applications ranging from oncology to infectious diseases. As our understanding of biological systems continues to evolve,7-bromo-3-(methylsulfanyl)methylquinoline-4-carboxylic acid will undoubtedly play a crucial role in shaping future drug development strategies.